Cas no 856707-39-6 (Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester)

• Product Name: Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester
• CAS No: 856707-39-6
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• MDL: MFCD17018069
• CID: 717583
• PubChem ID: 56604963
• Update Time: 2025-05-30

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethylester
• 4-(3-Chloro-4-fluorophenylamino)-7-methoxyquinazolin-6-ol
• hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethyl ester
• Carbamic acid, N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl)carbamate
• tert-Butyl [(3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl]carbamate
• CAR011
• DPFCMHQQTKBKAX-VUWPPUDQSA-N
• Carbamic acid,N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethyl ester
• hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethylest
• 1,1-Dimethylethyl N-[(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]carbamate (ACI)
• Carbamic acid, [(1S)-1-[2-(cyclopropylamino)-1-hydroxy-2-oxoethyl]butyl]-, 1,1-dimethylethyl ester (9CI)
• SCHEMBL861489
• CS-14787
• tert-butyl (3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-ylcarbamate
• tert-butyl N-[(3S)-1-(cyclopropylamino)-2-hydroxy-1-oxohexan-3-yl]carbamate
• 856707-39-6
• DTXSID70717870
• tert-butyl N-[(2S)-1-(cyclopropylcarbamoyl)-1-hydroxypentan-2-yl]carbamate
• hydroxy-2-oxoethyl]butyl]-,1,1-dimethylethylester
• AKOS037650423
• CS-M2611
• Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester

• MDL： MFCD17018069
• Inchi： 1S/C14H26N2O4/c1-5-6-10(16-13(19)20-14(2,3)4)11(17)12(18)15-9-7-8-9/h9-11,17H,5-8H2,1-4H3,(H,15,18)(H,16,19)/t10-,11?/m0/s1
• InChI Key： DPFCMHQQTKBKAX-VUWPPUDQSA-N
• SMILES： [C@@H](CCC)(NC(=O)OC(C)(C)C)C(O)C(=O)NC1CC1

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7
• XLogP3: 1.5

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr)
• PSA: 94.64000
• LogP: 2.36400

Additional information on Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester (CAS No: 856707-39-6)

Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester, with the CAS number 856707-39-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule consists of a carbamic acid group attached to a chiral center, which is further connected to a cyclopropylamino moiety and a butyl group. The esterification with 1,1-dimethylethyl (also known as tert-butyl) adds another layer of complexity to its structure.

The carbamic acid core of this compound plays a pivotal role in its biological activity. Carbamic acids are known for their ability to form stable amides with amino groups, making them valuable intermediates in peptide synthesis. The cyclopropylamino group introduces unique steric and electronic properties, which can enhance the compound's binding affinity to target proteins. Recent studies have shown that such groups can significantly influence the pharmacokinetic profiles of drugs, improving their bioavailability and reducing toxicity.

The tert-butyl ester moiety is another critical feature of this compound. Ester groups are commonly used in drug design to improve solubility and stability. In this case, the tert-butyl group not only enhances the physical properties of the molecule but also serves as a protecting group during synthesis. This allows for precise control over the reactivity of the carbamic acid group during chemical transformations.

Recent advancements in stereochemistry have highlighted the importance of chirality in drug design. The (1S) configuration at the chiral center of this compound ensures specific interactions with biological targets, potentially leading to higher efficacy and fewer side effects. Stereoisomerism is a key factor in modern pharmacology, as it can drastically alter a compound's pharmacokinetics and pharmacodynamics.

Emerging research has focused on the potential therapeutic applications of this compound. Preclinical studies suggest that it may exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, its ability to modulate cyclooxygenase (COX) enzymes could make it a candidate for anti-inflammatory therapies. Additionally, its structure suggests potential interactions with G-protein coupled receptors (GPCRs), which are implicated in numerous diseases.

The synthesis of Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the chiral center through asymmetric induction techniques and the subsequent esterification with tert-butanol. The use of advanced purification methods ensures high purity levels necessary for biological testing.

In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to ensure safety and prevent contamination.

Looking ahead, further research into this compound's bioavailability and efficacy is warranted. Its unique structure presents an exciting opportunity for drug developers to explore novel therapeutic avenues. As medicinal chemistry continues to evolve, compounds like Carbamic Acid, N-(1S)-1-2-(cyclopropylamino)-1-hydroxy-2-oxoethylbutyl-, 1,1-dimethylethyl Ester will play a crucial role in advancing our understanding of molecular interactions and disease mechanisms.